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Compound of Interest

Compound Name: PEG2000-DMPE

Cat. No.: B10856742

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-dimyristoyl-sn-glycero-3-

phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (PEG2000-DMPE), a critical

component in the development of advanced nanoparticle-based drug delivery systems. This

document details its chemical properties, synthesis, and quality control, as well as its

application in the functionalization of various nanoparticles. Furthermore, it elucidates the

underlying mechanisms of PEGylation and provides detailed experimental protocols for

nanoparticle preparation and characterization.

Core Concepts: Understanding PEG2000-DMPE
PEG2000-DMPE is an amphiphilic polymer-lipid conjugate that plays a pivotal role in the

formulation of nanoparticles, such as liposomes and lipid nanoparticles (LNPs), for therapeutic

applications.[1][2] Its unique structure, consisting of a hydrophobic 1,2-dimyristoyl-sn-glycero-3-

phosphoethanolamine (DMPE) anchor and a hydrophilic polyethylene glycol (PEG) chain with

an average molecular weight of 2000 Daltons, imparts several desirable properties to

nanoparticles.[1] The DMPE portion integrates into the lipid bilayer of the nanoparticle, while

the flexible, hydrophilic PEG chains form a protective layer on the nanoparticle surface.[1]
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This "stealth" coating sterically hinders the adsorption of plasma proteins (opsonization), which

would otherwise mark the nanoparticles for rapid clearance by the mononuclear phagocyte

system (MPS), primarily in the liver and spleen.[3][4] By evading the immune system,

PEG2000-DMPE significantly prolongs the circulation half-life of nanoparticles, allowing for

greater accumulation at target sites, such as tumors, through the enhanced permeability and

retention (EPR) effect.[3]

Table 1: Chemical and Physical Properties of PEG2000-DMPE

Property Value Reference(s)

Full Chemical Name

1,2-dimyristoyl-sn-glycero-3-

phosphoethanolamine-N-

[methoxy(polyethylene

glycol)-2000]

[2]

Synonyms 14:0 PEG2000 PE [5]

CAS Number 474922-82-2 [1]

Average Molecular Weight

(PEG)
~2000 Da [6]

Appearance

White to off-white solid or

viscous liquid (depending on

molecular weight)

[7]

Solubility
Soluble in aqueous solutions

and most organic solvents
[7]

Synthesis and Quality Control of PEG2000-DMPE
The synthesis of PEG2000-DMPE typically involves the covalent conjugation of a reactive

derivative of methoxy PEG2000 (mPEG2000) to the primary amine of DMPE. A common

method utilizes an N-Hydroxysuccinimide (NHS) ester-activated mPEG2000, which reacts with

the amine group of DMPE under mild conditions to form a stable amide bond.

General Synthesis Protocol via NHS Ester Chemistry
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This protocol outlines the general steps for synthesizing PEG2000-DMPE.

Materials:

1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine (DMPE)

mPEG2000-NHS ester

Anhydrous, amine-free solvent (e.g., chloroform, dichloromethane)

Triethylamine (TEA) or other non-nucleophilic base

Dialysis membrane (appropriate molecular weight cut-off)

Lyophilizer

Procedure:

Dissolve DMPE and a slight molar excess of mPEG2000-NHS in the anhydrous solvent in a

clean, dry reaction vessel.

Add TEA to the reaction mixture to act as a base catalyst.

Allow the reaction to proceed at room temperature with continuous stirring for a specified

period (typically several hours to overnight).

Monitor the reaction progress using a suitable analytical technique, such as thin-layer

chromatography (TLC) or high-performance liquid chromatography (HPLC).

Once the reaction is complete, remove the solvent under reduced pressure.

Purify the crude product to remove unreacted starting materials and byproducts. This is often

achieved through dialysis against deionized water, followed by lyophilization to obtain the

final product as a dry powder.[4]

DOT Script for Synthesis Workflow:
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Caption: General workflow for the synthesis of PEG2000-DMPE.

Quality Control Parameters
Ensuring the purity and quality of PEG2000-DMPE is crucial for the reproducibility and

performance of nanoparticle formulations. A combination of analytical techniques should be

employed.

Table 2: Quality Control Specifications for PEG2000-DMPE
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Parameter Method
Typical
Specification

Reference(s)

Identity and Molecular

Weight

Mass Spectrometry

(MS), Nuclear

Magnetic Resonance

(NMR) Spectroscopy

Conforms to the

expected mass

spectrum and NMR

chemical shifts.

[8]

Purity

High-Performance

Liquid

Chromatography

(HPLC) with a suitable

detector (e.g.,

Charged Aerosol

Detector - CAD,

Evaporative Light

Scattering Detector -

ELSD)

≥ 95% [8]

Polydispersity Index

(PDI) of PEG

Gel Permeation

Chromatography

(GPC) or Size

Exclusion

Chromatography

(SEC)

≤ 1.1 [4]

Residual Solvents
Gas Chromatography

(GC)

Within acceptable

limits as per

regulatory guidelines.

Endotoxin Levels
Limulus Amebocyte

Lysate (LAL) Test

< 0.5 EU/mg (for in

vivo applications)

Nanoparticle Functionalization with PEG2000-DMPE
PEG2000-DMPE is incorporated into various types of nanoparticles, most notably liposomes

and lipid nanoparticles (LNPs), during their formulation process. The amount of PEG2000-
DMPE used is a critical parameter that influences the nanoparticle's stability, circulation time,

and cellular uptake.
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Preparation of PEGylated Liposomes by Thin-Film
Hydration
The thin-film hydration method is a widely used technique for preparing liposomes.

Materials:

Primary phospholipid (e.g., 1,2-dipalmitoyl-sn-glycero-3-phosphocholine - DPPC)

Cholesterol

PEG2000-DMPE

Organic solvent (e.g., chloroform, methanol)

Aqueous buffer (e.g., phosphate-buffered saline - PBS, pH 7.4)

Extruder with polycarbonate membranes of a defined pore size

Procedure:

Dissolve the lipids (e.g., DPPC, cholesterol, and PEG2000-DMPE in a desired molar ratio) in

the organic solvent in a round-bottom flask.

Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin,

uniform lipid film on the flask's inner surface.

Further dry the lipid film under vacuum for at least 2 hours to remove any residual solvent.

Hydrate the lipid film with the aqueous buffer by gentle rotation at a temperature above the

phase transition temperature of the primary phospholipid. This results in the formation of

multilamellar vesicles (MLVs).

To produce unilamellar vesicles of a defined size, subject the MLV suspension to extrusion

through polycarbonate membranes with a specific pore size (e.g., 100 nm) using a lipid

extruder.

DOT Script for Liposome Preparation Workflow:
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Caption: Workflow for preparing PEGylated liposomes via thin-film hydration.

Preparation of PEGylated Lipid Nanoparticles (LNPs) by
Nanoprecipitation
Nanoprecipitation is a rapid and scalable method for producing LNPs.

Materials:

Ionizable lipid

Helper lipid (e.g., DSPC)

Cholesterol

PEG2000-DMPE

Ethanol

Aqueous buffer (e.g., citrate buffer, pH 4.0)

Dialysis or tangential flow filtration (TFF) system

Procedure:

Dissolve the lipid mixture (ionizable lipid, helper lipid, cholesterol, and PEG2000-DMPE) in

ethanol.

Dissolve the nucleic acid cargo (e.g., mRNA, siRNA) in the aqueous buffer.

Rapidly mix the ethanolic lipid solution with the aqueous nucleic acid solution using a

microfluidic mixing device or by rapid injection. The rapid change in solvent polarity causes

the lipids to precipitate and self-assemble into LNPs, encapsulating the nucleic acid.
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Purify the LNP suspension to remove ethanol and unencapsulated nucleic acids using

dialysis or TFF against a suitable storage buffer (e.g., PBS, pH 7.4).

Characterization of PEGylated Nanoparticles
Thorough characterization of the functionalized nanoparticles is essential to ensure their quality

and predict their in vivo performance.

Table 3: Key Characterization Parameters for PEGylated Nanoparticles

Parameter Method Purpose

Size and Size Distribution

(PDI)

Dynamic Light Scattering

(DLS)

Determines the average

hydrodynamic diameter and

the homogeneity of the

nanoparticle population.

Surface Charge (Zeta

Potential)

Electrophoretic Light

Scattering (ELS)

Indicates the surface charge of

the nanoparticles, which

influences their stability and

interaction with biological

components.

Morphology
Transmission Electron

Microscopy (TEM), Cryo-TEM

Visualizes the shape and

structure of the nanoparticles.

Encapsulation Efficiency

(%EE)

Spectrophotometry (e.g., UV-

Vis, fluorescence) after

separation of free drug/cargo

Quantifies the amount of drug

or nucleic acid successfully

encapsulated within the

nanoparticles.

In Vitro Release Profile
Dialysis method, sample and

separate

Evaluates the rate and extent

of drug/cargo release from the

nanoparticles over time under

physiological conditions.

Mechanisms of Action and Biological Interactions
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The functionalization of nanoparticles with PEG2000-DMPE profoundly influences their

interaction with biological systems.

The "Stealth" Effect and Pharmacokinetics
The primary mechanism by which PEGylation enhances circulation time is through the "stealth"

effect. The hydrophilic and flexible PEG chains create a steric barrier on the nanoparticle

surface, which reduces the binding of opsonins (plasma proteins that mark foreign particles for

phagocytosis).[3] This evasion of the mononuclear phagocyte system leads to a significantly

longer circulation half-life. The length and density of the PEG chains are critical parameters; a

PEG molecular weight of 2000 Da is often found to provide a good balance between stealth

properties and potential immunogenicity.[9]

DOT Script for the "Stealth" Effect Signaling Pathway:
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Caption: The "stealth" effect of PEGylation reduces opsonization and subsequent clearance.
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Cellular Uptake and the Protein Corona
While PEGylation reduces non-specific uptake by phagocytic cells, the interaction of PEGylated

nanoparticles with target cells is a complex process. The PEG layer can sometimes hinder

cellular uptake by non-phagocytic cells.[7] Upon entering the bloodstream, nanoparticles are

immediately coated with a layer of proteins, known as the "protein corona," which can influence

their biological identity and fate.[10] The composition of this protein corona is altered by the

presence of PEG, which can affect receptor-mediated uptake by target cells.[11] In some

cases, specific proteins that adsorb to the PEGylated surface can facilitate targeting to certain

cell types.

Conclusion
PEG2000-DMPE is a versatile and indispensable tool in the field of nanomedicine. Its ability to

confer "stealth" properties to nanoparticles, thereby prolonging their circulation time and

enhancing their accumulation at target sites, has been instrumental in the development of

effective drug delivery systems. A thorough understanding of its chemical properties, synthesis,

and quality control, as well as the mechanisms by which it influences the biological behavior of

nanoparticles, is essential for the rational design and successful clinical translation of next-

generation nanotherapeutics. This guide provides a foundational framework for researchers

and developers working to harness the full potential of PEG2000-DMPE in their nanoparticle

formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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